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Cat. No.: B3041934 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to Navigating

Analytical Variability in PFPrS Measurement

The accurate quantification of perfluoropropanesulfonic acid (PFPrS), a member of the per-

and polyfluoroalkyl substances (PFAS) family, is of paramount importance in environmental

monitoring, toxicological studies, and pharmaceutical development. As regulatory scrutiny and

research interest in these "forever chemicals" intensify, understanding the measurement

uncertainty associated with their quantification is crucial for data reliability and informed

decision-making. This guide provides a comparative overview of measurement uncertainty for

PFPrS, supported by experimental data and detailed analytical protocols.

Unveiling the Data: A Comparative Look at
Measurement Uncertainty
The uncertainty of a measurement provides a quantitative indication of the quality of the result.

For PFPrS, this value can be influenced by the sample matrix, the analytical method employed,

and the specific laboratory conducting the analysis. Below is a comparison of reported

measurement uncertainties from a leading commercial laboratory and a certified reference

material.
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Parameter
Laboratory
Reported (Aqueous
Matrix)[1][2]

Laboratory
Reported (Soil
Matrix)[1][2]

Certified Reference
Material (in
Methanol)[3][4]

Analyte
Perfluoropropanesulfo

nic acid (PFPrS)

Perfluoropropanesulfo

nic acid (PFPrS)

Perfluoropropanesulfo

nic acid (PFPrS)

Reported

Measurement

Uncertainty (%)

40.4% - 42.0% 33.0% - 40%
5.3% (Expanded

Uncertainty)

Methodology Basis
ASTM E2554-13, ISO

TS19036[1][2]

ASTM E2554-13, ISO

TS19036[1][2]

Gravimetric

Preparation &

Chromatographic

Measures[4]

Source

Eurofins

Environmental

Testing[1][2]

Eurofins

Environmental

Testing[1][2]

NIST Reference

Material 8690[3][4]

Note: The laboratory-reported uncertainty is calculated from laboratory control samples using a

coverage factor of k=2, providing a level of confidence of approximately 95%.[1][2] The

uncertainty for the certified reference material represents the expanded uncertainty.

Decoding the Analytical Workflow: From Sample to
Result
The quantification of PFPrS, like other PFAS, typically involves a multi-step process designed

to isolate the analyte from the sample matrix and accurately measure its concentration. The

following diagram illustrates a standard workflow for the analysis of PFPrS in environmental

samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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